Cas no 6875-10-1 ((3β,5β,16β)-3-[(6-deoxy-3-O-methyl-D-galactopyranosyl)oxy]-14,16-dihydroxycard-20(22)-enolide 16-formate)
![(3β,5β,16β)-3-[(6-deoxy-3-O-methyl-D-galactopyranosyl)oxy]-14,16-dihydroxycard-20(22)-enolide 16-formate structure](https://www.kuujia.com/scimg/cas/6875-10-1x500.png)
6875-10-1 structure
Product name:(3β,5β,16β)-3-[(6-deoxy-3-O-methyl-D-galactopyranosyl)oxy]-14,16-dihydroxycard-20(22)-enolide 16-formate
(3β,5β,16β)-3-[(6-deoxy-3-O-methyl-D-galactopyranosyl)oxy]-14,16-dihydroxycard-20(22)-enolide 16-formate Chemical and Physical Properties
Names and Identifiers
-
- Strospeside, 16-formate
- BRN 0072010
- Gitaloxigenin + digitalose
- Gitaloxigenin + digitalose [German]
- Verodoxin
- (3beta,5beta,16beta)-3-((6-Deoxy-3-O-methyl-D -galactopyranosyl)oxy)-14,16-dihydroxycard-20(22)-enolide 16-formate
- 3-[(6-deoxy-3-O-methylhexopyranosyl)oxy]-16-(formyloxy)-14-hydroxycard-20(22)-enolide
- )-3-[(6-deoxy-3-O-methyl-D-galactopyranosyl)oxy]-14,16-dihydroxycard-20(22)-enolide 16-formate
- ,16β
- ,5β
- FORMYLSTROSPESIDE
- DTXSID80988453
- 4-18-00-02478 (Beilstein Handbook Reference)
- EINECS 229-976-8
- Q27284188
- UNII-MRI4T5X655
- CARD-20(22)-ENOLIDE, 3-((6-DEOXY-3-O-METHYL-D-GALACTOPYRANOSYL)OXY)-16-(FORMYLOXY)-14-HYDROXY-, (3.BETA.,5.BETA.,16.BETA.)-
- 6875-10-1
- MRI4T5X655
- (3β,5β,16β)-3-[(6-deoxy-3-O-methyl-D-galactopyranosyl)oxy]-14,16-dihydroxycard-20(22)-enolide 16-formate
-
- Inchi: InChI=1S/C31H46O10/c1-16-25(34)27(37-4)26(35)28(40-16)41-19-7-9-29(2)18(12-19)5-6-21-20(29)8-10-30(3)24(17-11-23(33)38-14-17)22(39-15-32)13-31(21,30)36/h11,15-16,18-22,24-28,34-36H,5-10,12-14H2,1-4H3/t16-,18-,19+,20+,21-,22+,24+,25+,26-,27+,28+,29+,30-,31+/m1/s1
- InChI Key: XKWTVJAWBRFKLO-KZVRXWHRSA-N
- SMILES: CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CC(C5C6=CC(=O)OC6)OC=O)O)C)C)O)OC)O
Computed Properties
- Exact Mass: 578.30909766g/mol
- Monoisotopic Mass: 578.30909766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 41
- Rotatable Bond Count: 6
- Complexity: 1060
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 14
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 141Ų
Experimental Properties
- Density: 1.1379 (rough estimate)
- Melting Point: 197.5°C
- Boiling Point: 558.3°C (rough estimate)
- Flash Point: 233.7°C
- Refractive Index: 1.5376 (estimate)
(3β,5β,16β)-3-[(6-deoxy-3-O-methyl-D-galactopyranosyl)oxy]-14,16-dihydroxycard-20(22)-enolide 16-formate Related Literature
-
Yongxiu Song,Ping Li,Zhiming Zhang,Yin Wang,Zhefei Zhang,Lei Liu,Mingdong Dong New J. Chem. 2020 44 9438
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